9-(2,6-difluorobenzenesulfonyl)-1,5-dioxa-9-azaspiro[5.5]undecane

• IUPAC Name: 9-(2,6-difluorophenyl)sulfonyl-1,5-dioxa-9-azaspiro[5.5]undecane
• InChI: InChI=1S/C14H17F2NO4S/c15-11-3-1-4-12(16)13(11)22(18,19)17-7-5-14(6-8-17)20-9-2-10-21-14/h1,3-4H,2,5-10H2
• InChI Key: MBTRDRJVEBDHHV-UHFFFAOYSA-N
• Canonical SMILES: C1COC2(CCN(CC2)S(=O)(=O)C3=C(C=CC=C3F)F)OC1
• Molecular Formula: C14H17F2NO4S
• Molecular Weight: 333.35 g/mol

Description

Molecular Structure Analysis

The molecular structure analysis would require detailed spectroscopic data (like NMR, IR, mass spectrometry) or X-ray crystallography. Unfortunately, without such data, a detailed molecular structure analysis isn’t possible.

Chemical Reactions Analysis

The chemical reactivity of such a compound would depend on various factors like the presence and position of functional groups, steric hindrance, and electronic factors. Without specific experimental data, it’s challenging to predict the exact reactivity.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would depend on its exact structure. Factors like polarity, molecular size, and functional groups would influence properties like solubility, melting point, boiling point, etc.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For instance, if it’s intended for use as a drug, the mechanism of action would depend on the biological target and how the compound interacts with it.

Safety and Hazards

The safety and hazards associated with the compound would depend on factors like its reactivity, toxicity, and environmental impact. Without specific data, it’s difficult to provide a detailed safety and hazard analysis.

Future Directions

The future directions would depend on the potential applications of the compound. For instance, if it shows promising biological activity, future research might focus on optimizing its activity, reducing any side effects, or exploring its mechanism of action.